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Compound of Interest

Compound Name: A-86929

Cat. No.: B1241790 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for A-86929 is not readily available in public

domains. The following guidance is based on general laboratory safety protocols, information

on its prodrug Adrogolide (ABT-431), and the SDS of a functionally similar compound, SKF

81297 hydrobromide, a selective dopamine D1 receptor agonist. Researchers must always

consult their institution's Environmental Health and Safety (EHS) department for specific

disposal requirements and conduct a risk assessment before handling any research chemical.

A-86929 is a potent and selective dopamine D1 receptor agonist used in neuroscience

research.[1] While its prodrug, Adrogolide (ABT-431), is noted as a chemically stable

compound, the active form, A-86929, should be handled with care due to its potent biological

activity. As a precautionary measure, it is recommended to treat A-86929 as a potentially

hazardous substance, aligning with the safety profile of similar research compounds.

Key Safety and Handling Information
Proper personal protective equipment (PPE) is mandatory when handling A-86929. This

includes, but is not limited to, a lab coat, chemical-resistant gloves (e.g., nitrile), and safety

glasses or goggles. All handling of the solid compound or solutions should be performed in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.
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Parameter Recommendation Source/Rationale

Personal Protective Equipment

(PPE)

Lab coat, nitrile gloves, safety

glasses/goggles.

General laboratory best

practices.

Handling

Use in a well-ventilated area or

chemical fume hood. Avoid

dust formation and inhalation.

Precaution for handling potent

research compounds.

Storage

Store in a tightly sealed

container in a cool, dry, and

dark place.

Based on general chemical

stability principles.

Hazard Classification (Proxy)

Potentially hazardous: Irritating

to eyes, respiratory system,

and skin. Harmful to aquatic

organisms.

Based on the SDS for the

similar compound SKF 81297

hydrobromide.

First Aid - Inhalation

Move to fresh air. If breathing

is difficult, seek medical

attention.

Standard procedure for

chemical inhalation.

First Aid - Skin Contact

Remove contaminated

clothing. Wash skin thoroughly

with soap and water.

Standard procedure for skin

contact with chemicals.

First Aid - Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes. Seek medical

attention.

Standard procedure for eye

contact with chemicals.

First Aid - Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Standard procedure for

chemical ingestion.

Step-by-Step Disposal Protocol
The disposal of A-86929 must comply with all applicable federal, state, and local regulations for

chemical waste. The following is a general protocol and should be adapted to meet institutional

guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1241790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Waste Identification and Segregation:

A-86929 Solid Waste: Collect any unused or expired solid A-86929 in its original container or

a clearly labeled, sealed, and compatible waste container.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with A-86929 should be considered contaminated waste. Place these

items in a designated, sealed plastic bag or container labeled "Hazardous Chemical Waste"

and with the chemical name.

Liquid Waste: Solutions containing A-86929 should be collected in a designated, sealed, and

properly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

2. Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("A-86929"), and the primary hazard(s) (e.g., "Potentially Toxic," "Irritant").

Include the accumulation start date and the name of the principal investigator or laboratory.

3. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are sealed to prevent leaks or spills.

Store incompatible waste types separately to prevent accidental reactions.

4. Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous chemical waste.

Do not dispose of A-86929, or any items contaminated with it, in the regular trash or down

the drain.
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Experimental Protocols Cited
The information provided is based on standard laboratory chemical safety and disposal

protocols and does not stem from specific experimental results on A-86929 disposal. For

detailed experimental protocols regarding the use of A-86929 in research, please refer to peer-

reviewed scientific literature.
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Caption: Workflow for the proper disposal of A-86929 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for A-86929].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241790#a-86929-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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